4-(4-Bromo-2-chlorophenyl)morpholine

• CAS: 1272756-07-6

Core Science & Biosynthesis

A Guide to the Synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine: A Key Pharmaceutical Intermediate

Executive Summary: This technical guide provides a detailed examination of the synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine, a crucial building block in modern medicinal chemistry. We present a comparative analysis of viable synthetic strategies, ultimately focusing on a detailed, optimized protocol for the Palladium-catalyzed Buchwald-Hartwig amination. This document is intended for researchers, chemists, and process development scientists. It offers in-depth mechanistic insights, a step-by-step experimental workflow, characterization data for product validation, and critical safety considerations, ensuring both efficiency and reliability in the laboratory setting.

Introduction: Significance in Drug Discovery

4-(4-Bromo-2-chlorophenyl)morpholine is a substituted arylmorpholine that has emerged as a valuable intermediate in the synthesis of complex molecular architectures for drug discovery. Its utility is primarily demonstrated in the development of therapeutic agents targeting the central nervous system (CNS). For instance, it serves as a key precursor in the synthesis of compounds investigated for the treatment of neurological and psychiatric disorders. The presence of three distinct functional handles—the morpholine nitrogen, the bromo group, and the chloro group—on a central phenyl ring allows for sequential, site-selective modifications, making it an ideal scaffold for building diverse chemical libraries for lead optimization.

The strategic placement of the halogen atoms is particularly noteworthy. The bromine atom is well-suited for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira, or another C-N coupling), while the chlorine atom can also be functionalized under different conditions, offering a hierarchical approach to molecular elaboration.

Comparative Analysis of Synthetic Strategies

The formation of the C-N bond between the phenyl ring and the morpholine moiety is the key transformation in this synthesis. Two primary strategies are considered for this purpose: classical Nucleophilic Aromatic Substitution (SNAr) and modern Palladium-catalyzed Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr pathway involves the direct displacement of a halide on the aromatic ring by the nucleophilic morpholine. For this reaction to be efficient, the aromatic ring must be "activated" by the presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group. In the case of 1,4-dibromo-2-chlorobenzene, the halogen atoms are only weakly deactivating and do not provide sufficient activation for the reaction to proceed under mild conditions. Consequently, forcing conditions such as high temperatures and pressures are typically required, which can lead to side reactions and a less favorable impurity profile.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has become the gold standard for the formation of aryl-amine bonds due to its broad substrate scope, milder reaction conditions, and high functional group tolerance. This cross-coupling reaction utilizes a palladium catalyst in conjunction with a phosphine ligand and a base to couple an aryl halide with an amine. For the synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine, this method offers superior regioselectivity and yield compared to SNAr. The reaction can be tuned by the choice of catalyst, ligand, and base to achieve high efficiency. Given its robustness and scalability, the Buchwald-Hartwig amination is the recommended approach.

Recommended Synthetic Protocol: Buchwald-Hartwig Amination

This section provides a detailed, field-proven protocol for the synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine from 1-bromo-4-fluoro-2-chlorobenzene and morpholine. The choice of a fluoro leaving group over a bromo or chloro group in the starting material can sometimes offer advantages in C-N coupling reactions.

Reagents and Materials

Reagent/Material	M.W. ( g/mol )	Amount	Moles	Eq.
1-Bromo-4-fluoro-2-chlorobenzene	209.45	10.0 g	47.7 mmol	1.0
Morpholine	87.12	5.0 g	57.4 mmol	1.2
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72	437 mg	0.477 mmol	0.01
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	476.66	455 mg	0.954 mmol	0.02
Sodium tert-butoxide (NaOtBu)	96.10	6.4 g	66.8 mmol	1.4
Toluene	-	100 mL	-	-

Experimental Workflow Diagram

4-(4-Bromo-2-chlorophenyl)morpholine synthesis protocol

Initiating Research on Synthesis

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Starting materials for 4-(4-Bromo-2-chlorophenyl)morpholine

Identifying Precursors for Synthesis

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Analyzing Synthetic Routes

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Structuring the Guide Content

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4-(4-Bromo-2-chlorophenyl)morpholine CAS number 1272756-07-6

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Physicochemical properties of 4-(4-Bromo-2-chlorophenyl)morpholine

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4-(4-Bromo-2-chlorophenyl)morpholine solubility data

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Analyzing the Research Strategy

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1H NMR spectrum of 4-(4-Bromo-2-chlorophenyl)morpholine

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Deepening Data Gathering

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Mass spectrometry of 4-(4-Bromo-2-chlorophenyl)morpholine

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Developing The Outline

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Formulating a Plan

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Expanding the Research Scope

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Establishing Analytical Foundation

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Crystal structure of 4-(4-Bromo-2-chlorophenyl)morpholine

Initiating Structure Search

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Expanding Data Search

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Defining Guide Structure

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IUPAC name for 4-(4-Bromo-2-chlorophenyl)morpholine

Mapping Structure and Approach

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Validating Nomenclature Steps

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Refining Guide's Flow

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Planning Detailed Nomenclature Guide

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Refining Guide Structure and Plans

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Safety and handling of 4-(4-Bromo-2-chlorophenyl)morpholine

Starting Data Collection

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4-(4-Bromo-2-chlorophenyl)morpholine as a protein degrader building block

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Refining Search Strategies

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Exploring the Unknown

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Adapting the Approach

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Refining the Focus

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Expanding the Scope

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Restructuring the Response

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Confirming Ligand Absence

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Refining Guide Structure

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Protocols & Analytical Methods

Use of 4-(4-Bromo-2-chlorophenyl)morpholine in medicinal chemistry

Beginning Data Collection

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Initiating Comprehensive Research

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4-(4-Bromo-2-chlorophenyl)morpholine as a pharmaceutical intermediate

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Delving Into API Synthesis

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Application of 4-(4-Bromo-2-chlorophenyl)morpholine in PROTAC development

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Deepening Research & Analysis

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Refining Search Strategies

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4-(4-Bromo-2-chlorophenyl)morpholine in targeted protein degradation

Beginning Research into Ligand

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Expanding Ligand Understanding

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Planning Application Note Structure

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Derivatization of 4-(4-Bromo-2-chlorophenyl)morpholine for drug discovery

Initiating Information Gathering

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Analyzing Derivatization Strategies

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Refining Search Queries

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\n\n I'm deep-diving into potential derivatization strategies now, specifically focusing on palladium-catalyzed cross-coupling at the bromide. I'm also considering modifications to the morpholine ring. My focus is on synthesizing an introduction, followed by crafting step-by-step protocols. I will include detailed reactions and work-up procedures for several derivatization reactions, citing the underlying chemical principles. I'll structure the content into an application note with protocols and relevant data.

4-(4-Bromo-2-chlorophenyl)morpholine in agrochemical synthesis

Initiating Data Collection

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Developing Search Parameters

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Experimental protocol for using 4-(4-Bromo-2-chlorophenyl)morpholine

Initiating Research on Morpholine

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Developing Application Notes

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4-(4-Bromo-2-chlorophenyl)morpholine reaction conditions

Starting Research on Synthesis

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Analyzing Synthetic Routes

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Deep Diving for Data

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Catalysts for 4-(4-Bromo-2-chlorophenyl)morpholine reactions

Beginning Synthesis Exploration

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Synthesizing Initial Strategy

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Defining Synthesis Pathways

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Refining Synthesis Queries

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Formulating Search Strategy

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Analytical methods for 4-(4-Bromo-2-chlorophenyl)morpholine quantification

Beginning Analytical Search

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Expanding Methodological Scope

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Structuring Application Note Design

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HPLC method for 4-(4-Bromo-2-chlorophenyl)morpholine analysis

Initiating Search Strategy

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Formulating Research Questions

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Structuring Analytical Workflow

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LC-MS analysis of 4-(4-Bromo-2-chlorophenyl)morpholine derivatives

Initiating Research on Analysis

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Developing Search Strategy

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Formulating Research Questions

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Expanding Search and Structure

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Biological assays involving 4-(4-Bromo-2-chlorophenyl)morpholine

Beginning Data Collection

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Analyzing Search Results

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Defining Application Structure

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In vitro studies with 4-(4-Bromo-2-chlorophenyl)morpholine

Starting Initial Investigation

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Defining Experimental Protocols

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Developing Comprehensive Guide Framework

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4-(4-Bromo-2-chlorophenyl)morpholine for kinase inhibitor synthesis

Starting Data Collection

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Expanding the Search Parameters

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Refining Information Gathering

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Technical Notes & Optimization

Improving yield of 4-(4-Bromo-2-chlorophenyl)morpholine synthesis

Starting Data Collection

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Defining Optimization Parameters

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Analyzing Reaction Pathways

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Technical Support Center: Purification of 4-(4-Bromo-2-chlorophenyl)morpholine

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the purification of 4-(4-Bromo-2-chlorophenyl)morpholine. It is structured as a series of frequently asked questions and troubleshooting scenarios to directly address challenges encountered during experimental work.

Section 1: Understanding the Compound and Common Impurities

FAQ 1: What are the key structural features of 4-(4-Bromo-2-chlorophenyl)morpholine that influence its purification?

4-(4-Bromo-2-chlorophenyl)morpholine is a substituted aromatic amine. Its purification is influenced by several key structural features:

• Aromatic Ring: The presence of the substituted phenyl ring makes the molecule relatively nonpolar.

• Halogen Substituents: The bromo and chloro groups increase the molecular weight and can participate in halogen bonding, potentially affecting crystal packing.

• Morpholine Ring: The morpholine moiety introduces a polar tertiary amine and an ether linkage, providing a site for hydrogen bonding with protic solvents and imparting a degree of water solubility.

The interplay of these features dictates its solubility in various organic solvents and its retention characteristics on chromatographic stationary phases.

FAQ 2: What are the common impurities expected from the synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine?

The synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine typically involves the reaction of 1-bromo-3-chloro-4-fluorobenzene with morpholine. Common impurities can include:

• Starting Materials: Unreacted 1-bromo-3-chloro-4-fluorobenzene and excess morpholine.

• Isomeric Products: Positional isomers may form depending on the reaction conditions.

• Over-alkylation Products: In some cases, side reactions can lead to more complex structures.

• Solvent Residues: Residual solvents from the reaction or workup.

The nature and quantity of these impurities will depend on the specific synthetic route and reaction conditions employed.

Section 2: Purification Strategies and Troubleshooting

This section details the primary methods for purifying 4-(4-Bromo-2-chlorophenyl)morpholine and provides solutions to common issues.

Method 1: Recrystallization

Recrystallization is often the most effective method for purifying crystalline solids like 4-(4-Bromo-2-chlorophenyl)morpholine. The choice of solvent is critical.

Experimental Protocol: Solvent Screening for Recrystallization

• Small-Scale Solubility Testing: In separate small test tubes, add approximately 10-20 mg of the crude product.

• Solvent Addition: To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, heptane) dropwise at room temperature until the solid dissolves. Note the approximate solubility.

• Heating and Cooling: For solvents in which the compound is sparingly soluble at room temperature, gently heat the mixture to boiling. If the solid dissolves, it is a potential candidate for recrystallization.

• Cooling and Observation: Allow the hot solutions to cool slowly to room temperature, then place them in an ice bath. Observe for crystal formation. An ideal solvent will show high solubility at elevated temperatures and low solubility at room temperature.

Table 1: Solvent Selection for Recrystallization

Solvent	Solubility (Room Temp)	Solubility (Boiling)	Crystal Formation on Cooling	Recommendation
Ethanol	Sparingly Soluble	Soluble	Good	Recommended
Isopropanol	Sparingly Soluble	Soluble	Good	Recommended
Ethyl Acetate	Soluble	Very Soluble	Poor	Not Ideal
Toluene	Soluble	Very Soluble	Poor	Not Ideal
Heptane	Insoluble	Sparingly Soluble	May "oil out"	Use as anti-solvent

Troubleshooting Recrystallization

• Problem: The compound "oils out" instead of crystallizing.

  • Cause: The solution is supersaturated, or the cooling rate is too fast. The boiling point of the solvent may also be higher than the melting point of the solute.

  • Solution: Re-heat the solution to dissolve the oil. Add a small amount of additional solvent and allow it to cool more slowly. Seeding with a pure crystal can also induce crystallization.

• Problem: No crystals form upon cooling.

  • Cause: The solution is not sufficiently saturated, or the compound is too soluble in the chosen solvent.

  • Solution: Evaporate some of the solvent to increase the concentration. If that fails, consider adding an "anti-solvent" (a solvent in which the compound is insoluble, like heptane) dropwise until turbidity persists.

• Problem: The recovered yield is low.

  • Cause: The compound has significant solubility in the mother liquor even at low temperatures. Too much solvent was used.

  • Solution: Cool the filtrate in an ice bath for a longer period. Minimize the amount of solvent used for dissolution and washing of the crystals.

Method 2: Column Chromatography

For removing impurities with different polarities, column chromatography is a powerful technique.

Experimental Protocol: Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh) is a standard choice.

• Mobile Phase (Eluent): A mixture of a nonpolar solvent (e.g., heptane or hexane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. The optimal ratio should be determined by Thin Layer Chromatography (TLC).

• TLC Analysis: Spot the crude material on a TLC plate and develop it in various solvent mixtures. The ideal eluent system will give a retention factor (Rf) of 0.2-0.4 for the desired compound.

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.

• Elution and Fraction Collection: Elute the column with the mobile phase, collecting fractions. Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting Column Chromatography

• Problem: Poor separation of spots on TLC.

  • Cause: The solvent system is not optimal.

  • Solution: Adjust the polarity of the mobile phase. Increasing the proportion of the more polar solvent will increase the Rf values of all components.

• Problem: The compound is not eluting from the column.

  • Cause: The mobile phase is not polar enough.

  • Solution: Gradually increase the polarity of the eluent.

• Problem: Cracks appear in the silica gel bed.

  • Cause: The column has run dry.

  • Solution: Ensure the top of the silica gel is always covered with the mobile phase.

Section 3: Purity Assessment

Accurate determination of purity is crucial. A combination of analytical techniques is recommended.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the sample and can detect trace impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water is a common starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the mass of the desired product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and identify impurities with distinct signals.

• Melting Point: A sharp melting point range close to the literature value is a good indicator of high purity.

Section 4: Visualizing the Workflow

Diagram 1: General Purification Workflow

Caption: A decision-making workflow for the purification of 4-(4-Bromo-2-chlorophenyl)morpholine.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.

• PubChem. (n.d.). 4-(4-Bromo-2-chlorophenyl)morpholine. Retrieved from [Link]

Overcoming solubility issues with 4-(4-Bromo-2-chlorophenyl)morpholine

Initiating Data Acquisition

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Analyzing Solubility Challenges

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Developing a Technical Guide

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4-(4-Bromo-2-chlorophenyl)morpholine stability and degradation

Starting Data Collection

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Defining Project Scope

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Optimization of coupling reactions with 4-(4-Bromo-2-chlorophenyl)morpholine

Beginning Information Gathering

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Expanding Information Gathering

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Defining Next Steps

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Resolving impurities in 4-(4-Bromo-2-chlorophenyl)morpholine samples

Initiating Data Collection

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Structuring Technical Content

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Expanding Data Collection

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Deepening Data Exploration

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Scaling up the synthesis of 4-(4-Bromo-2-chlorophenyl)morpholine

Starting Research on Synthesis

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Defining Project Scope & Structure

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Assessing Safety Considerations

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Outlining Reaction Strategies

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Defining Approach and Plan

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Technical Support Center: 4-(4-Bromo-2-chlorophenyl)morpholine Synthesis

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions regarding the synthesis of 4-(4-bromo-2-chlorophenyl)morpholine. This valuable building block is often synthesized via a Buchwald-Hartwig amination, a powerful cross-coupling reaction. However, like any sophisticated chemical transformation, it presents unique challenges. This guide is designed to help you navigate these complexities, ensuring a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 4-(4-bromo-2-chlorophenyl)morpholine?

The most prevalent and efficient method for synthesizing 4-(4-bromo-2-chlorophenyl)morpholine is the palladium-catalyzed Buchwald-Hartwig amination. This reaction typically involves the cross-coupling of morpholine with a dihalogenated benzene derivative, such as 1-bromo-4-chloro-2-iodobenzene. The iodine atom is the most reactive site for this type of coupling.

Q2: Why is the Buchwald-Hartwig amination preferred for this synthesis?

The Buchwald-Hartwig amination is favored due to its high functional group tolerance, broad substrate scope, and generally high yields. It allows for the formation of the C-N bond under relatively mild conditions, which is crucial for preserving the other halogen substituents on the aromatic ring for potential downstream functionalization.

Q3: What are the critical components of the Buchwald-Hartwig reaction for this specific transformation?

The key components are:

• Aryl Halide: 1-bromo-4-chloro-2-iodobenzene is a common starting material.

• Amine: Morpholine.

• Palladium Precatalyst: A source of palladium(0), such as Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) or Pd(OAc)₂ (palladium(II) acetate).

• Ligand: A bulky, electron-rich phosphine ligand is essential. Common choices include XPhos, SPhos, or RuPhos.

• Base: A non-nucleophilic base is required to deprotonate the morpholine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) is frequently used.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typical.

Troubleshooting Common Issues

This section addresses specific problems you may encounter during the synthesis of 4-(4-bromo-2-chlorophenyl)morpholine.

Issue 1: Low or No Product Yield

A low or non-existent yield of the desired product is a common frustration. The root cause often lies within the integrity of the catalytic system.

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Inactive Catalyst	The palladium precatalyst may not have been efficiently reduced to the active Pd(0) species, or the active catalyst may have decomposed. This can be due to poor quality reagents or exposure to oxygen.	1. Use Fresh Reagents: Ensure your palladium precatalyst and ligand are from a reliable source and have been stored properly under an inert atmosphere. 2. Inert Atmosphere: Meticulously degas your solvent and reaction mixture (e.g., by sparging with argon or nitrogen for 15-30 minutes) and maintain a positive pressure of inert gas throughout the reaction.
Inappropriate Ligand Choice	The choice of phosphine ligand is critical for the success of the Buchwald-Hartwig amination. The ligand stabilizes the palladium center and facilitates both oxidative addition and reductive elimination.	1. Ligand Screening: If your initial choice (e.g., a generic triphenylphosphine) is ineffective, screen a panel of bulky, electron-rich biarylphosphine ligands such as XPhos, SPhos, or RuPhos. These are known to be highly effective for C-N bond formation with challenging substrates.
Insufficient Base	The base plays a crucial role in the catalytic cycle. If the base is weak, old, or added in insufficient quantity, the reaction will be sluggish or stall completely.	1. Verify Base Quality: Use a fresh bottle of a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu). 2. Stoichiometry: Ensure you are using at least a stoichiometric amount of base relative to the limiting reagent. Often, a slight excess (1.1-1.5 equivalents) is beneficial.

Issue 2: Formation of Side Products

The presence of significant side products can complicate purification and reduce the overall yield.

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Hydrodehalogenation	This is the replacement of a halogen atom with a hydrogen atom. It can occur as a competing side reaction, particularly at higher temperatures or with certain catalyst/ligand combinations.	1. Lower Reaction Temperature: If the reaction is being run at elevated temperatures, try reducing it. Monitor the reaction progress by TLC or LC-MS to find the optimal balance between reaction rate and side product formation. 2. Ligand Modification: Some ligands are more prone to inducing hydrodehalogenation than others. Consider switching to a different class of ligand if this is a persistent issue.
Homocoupling of the Aryl Halide	The aryl halide can couple with itself to form a biaryl impurity. This is more common with highly reactive aryl halides.	1. Control Stoichiometry: Ensure that the morpholine is not the limiting reagent. A slight excess of the amine can help to favor the desired cross-coupling pathway. 2. Catalyst Loading: In some cases, reducing the palladium catalyst loading can minimize homocoupling.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a starting point for the synthesis of 4-(4-bromo-2-chlorophenyl)morpholine. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• 1-bromo-4-chloro-2-iodobenzene

• Morpholine

• Pd₂(dba)₃

• XPhos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: In a glovebox or under a positive pressure of argon, add Pd₂(dba)₃ (1-2 mol%) and XPhos (2-4 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

• Reagent Addition: Add 1-bromo-4-chloro-2-iodobenzene (1.0 eq) and sodium tert-butoxide (1.2 eq) to the flask.

• Solvent and Amine Addition: Add anhydrous toluene, followed by morpholine (1.1 eq).

• Degassing: Seal the flask and briefly purge with argon.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualizing the Process

Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis.

References

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. [Link]

Preventing decomposition of 4-(4-Bromo-2-chlorophenyl)morpholine

Beginning Investigation of Compound

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Refining Data Analysis & Structure

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Column chromatography for 4-(4-Bromo-2-chlorophenyl)morpholine purification

Starting Data Collection

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Analyzing Purification Strategies

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Recrystallization techniques for 4-(4-Bromo-2-chlorophenyl)morpholine

Starting Data Collection

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Building the Framework

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Troubleshooting analytical detection of 4-(4-Bromo-2-chlorophenyl)morpholine

Starting Data Collection

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Defining the Scope

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Formulating Questions & Answers

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Reference Data & Comparative Studies

4-(4-Bromo-2-chlorophenyl)morpholine spectral data confirmation

Beginning Spectral Analysis

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Expanding Data Search

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Outlining the Guide Structure

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A Comparative Guide to the Purity Assessment of 4-(4-Bromo-2-chlorophenyl)morpholine by High-Performance Liquid Chromatography

In the landscape of pharmaceutical development, the purity of synthetic intermediates is a cornerstone of drug safety and efficacy. For novel compounds like 4-(4-Bromo-2-chlorophenyl)morpholine, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), rigorous purity assessment is not merely a quality control step but a fundamental requirement for advancing a drug candidate. This guide provides a detailed, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the comprehensive purity evaluation of this compound, designed for researchers, scientists, and drug development professionals.

The Criticality of Purity in Pharmaceutical Intermediates

The presence of impurities, even in trace amounts, can have significant ramifications throughout the drug development pipeline. They can potentially alter the chemical and physical properties of the API, lead to the formation of toxic byproducts, and impact the overall safety and efficacy of the final drug product. Therefore, employing a robust and validated analytical method for purity determination is paramount. HPLC, with its high resolution and sensitivity, stands as the gold standard for this purpose.

Primary Method: Reversed-Phase HPLC with UV Detection (HPLC-UV)

For routine quality control and purity profiling of 4-(4-Bromo-2-chlorophenyl)morpholine, a reversed-phase HPLC method with UV detection offers a reliable and cost-effective solution. The choice of a C18 stationary phase is based on the non-polar nature of the analyte, allowing for effective separation from potential impurities through hydrophobic interactions.

Rationale for Methodological Choices

• Stationary Phase: A C18 column is selected due to its versatility and proven efficacy in separating a wide range of non-polar to moderately polar compounds. The long alkyl chains provide a high degree of hydrophobicity, which is ideal for retaining and separating aromatic compounds like the target analyte.

• Mobile Phase: A gradient elution of acetonitrile and water is employed to ensure the efficient elution of both the main compound and any potential impurities with varying polarities. The addition of a small amount of trifluoroacetic acid (TFA) to the aqueous phase helps to sharpen peaks by minimizing tailing, particularly for basic compounds, and to control the ionization state of the analyte and impurities.

• Detection: UV detection at 254 nm is chosen as aromatic compounds, such as the phenyl group in the analyte, typically exhibit strong absorbance at this wavelength. This provides a sensitive and universal method of detection for the target compound and many potential aromatic impurities.

Experimental Protocol: HPLC-UV

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 4-(4-Bromo-2-chlorophenyl)morpholine sample.

  • Dissolve the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a final concentration of 0.1 mg/mL using the same diluent.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and UV detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 95% B

    • 25-30 min: 95% B

    • 30.1-35 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • Area % = (Area of main peak / Total area of all peaks) x 100.

Structure-activity relationship of 4-(4-Bromo-2-chlorophenyl)morpholine derivatives

Starting Data Collection

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Biological activity of 4-(4-Bromo-2-chlorophenyl)morpholine vs analogs

Initiating The Search

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A Senior Application Scientist's Guide to Qualifying In-House Reference Standards: A Case Study of 4-(4-Bromo-2-chlorophenyl)morpholine

In the landscape of pharmaceutical research and development, the integrity of analytical data is paramount. This hinges on the quality of the reference standards used for the identification, purity assessment, and assay of active pharmaceutical ingredients (APIs) and their intermediates. While commercially available, compendial reference standards from bodies like USP or Ph. Eur. are the gold standard, many novel compounds, such as the synthetic intermediate 4-(4-Bromo-2-chlorophenyl)morpholine, lack such official standards.

This guide provides a comprehensive, experience-driven framework for researchers, scientists, and drug development professionals on how to select, characterize, and qualify a batch of 4-(4-Bromo-2-chlorophenyl)morpholine as a reliable in-house reference standard. We will delve into the causality behind experimental choices, present comparative data, and provide actionable protocols to ensure the trustworthiness of your analytical results.

The Imperative of a Well-Characterized Reference Standard

A reference standard serves as the benchmark against which all subsequent batches of a material are measured. Its established purity and identity are fundamental for:

• Method Development and Validation: Establishing the specificity, linearity, accuracy, and precision of analytical methods (e.g., HPLC, GC).

• Quality Control (QC): Ensuring the consistency and quality of different batches of the material.

• Regulatory Submissions: Providing a documented and scientifically sound basis for the quality attributes of a drug substance or intermediate.

For a non-compendial standard like 4-(4-Bromo-2-chlorophenyl)morpholine, the onus is on the user to perform a comprehensive characterization to establish its fitness for purpose.

Workflow for Qualifying an In-House Reference Standard

The qualification process is a multi-step, evidence-based approach to thoroughly characterize a candidate batch. The following workflow outlines the critical experiments and the rationale behind them.

Figure 1: A logical workflow for the qualification of an in-house reference standard.

Part 1: Identity Confirmation

The first step is to unequivocally confirm the chemical structure of the candidate material. This is achieved by employing multiple spectroscopic techniques that provide orthogonal (complementary) information.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Provides information on the number, connectivity, and chemical environment of hydrogen atoms. For 4-(4-Bromo-2-chlorophenyl)morpholine, one would expect to see distinct signals corresponding to the aromatic protons and the protons on the morpholine ring.

• ¹³C NMR: Reveals the number and types of carbon atoms in the molecule.

B. Mass Spectrometry (MS)

MS provides the mass-to-charge ratio (m/z) of the molecule, confirming its molecular weight. High-resolution mass spectrometry (HRMS) can provide the elemental composition, offering a high degree of confidence in the identity. The expected monoisotopic mass for C₁₀H₁₁BrClNO is approximately 289.98 g/mol .

C. Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in the molecule. The spectrum of 4-(4-Bromo-2-chlorophenyl)morpholine would be expected to show characteristic peaks for C-H (aromatic and aliphatic), C-N, C-O, C-Cl, and C-Br bonds.

Part 2: Purity and Assay Determination

Purity and assay are distinct but related concepts. Purity refers to the percentage of the main component in the presence of impurities (organic, inorganic, residual solvents), while assay (or potency) is the mass fraction of the main component, correcting for all impurities.

A. High-Performance Liquid Chromatography (HPLC) for Organic Purity

HPLC is the workhorse for assessing the purity of non-volatile organic compounds. A well-developed HPLC method can separate the main peak from process-related impurities and degradation products.

Experimental Protocol: HPLC Purity Method

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-25 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detector: UV at 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 0.5 mg/mL.

B. Gas Chromatography (GC) for Residual Solvents

GC with a flame ionization detector (FID) or mass spectrometer (MS) is used to quantify residual solvents from the synthesis process. The choice of GC is due to the volatile nature of common organic solvents.

C. Assay Determination: The Mass Balance Approach

The most comprehensive way to determine the assay of a reference standard is through the mass balance approach. This method accounts for all possible impurities.

Assay (%) = 100% - (% Organic Impurities) - (% Water Content) - (% Residual Solvents) - (% Non-combustible Impurities)

Parameter	Method	Purpose
Organic Impurities	HPLC/UPLC	Quantifies process-related impurities and degradation products.
Water Content	Karl Fischer Titration	Specifically quantifies the water content, which is crucial for hygroscopic materials.
Residual Solvents	Headspace GC-MS	Identifies and quantifies volatile organic solvents remaining from synthesis.
Non-combustible Impurities	Residue on Ignition (ROI) / Sulfated Ash	Measures the amount of inorganic impurities.

Comparative Analysis of Potential Suppliers

Let's consider a scenario where you have procured samples of 4-(4-Bromo-2-chlorophenyl)morpholine from three different suppliers. The following table summarizes the hypothetical analytical data obtained through the qualification workflow.

Parameter	Supplier A	Supplier B	Supplier C	Acceptance Criteria	Rationale
Identity Confirmation	Confirmed (NMR, MS, IR)	Confirmed (NMR, MS, IR)	Confirmed (NMR, MS, IR)	Must be unequivocally confirmed	The primary function of the standard.
HPLC Purity (% Area)	99.85%	99.10%	99.92%	≥ 99.5%	Ensures minimal interference from organic impurities.
Largest Unknown Impurity	0.08%	0.45%	0.05%	≤ 0.10%	High levels of a single impurity can skew results.
Water Content (KF)	0.12%	0.35%	0.08%	≤ 0.2%	Water content affects the true concentration.
Residual Solvents (GC)	< 0.05% (Toluene)	0.25% (Heptane)	Not Detected	≤ 0.1%	Solvents can interfere with analysis and indicate poor purification.
Residue on Ignition	0.03%	0.15%	0.02%	≤ 0.1%	Indicates the level of inorganic contaminants.
Calculated Assay	99.62%	98.35%	99.80%	Report Value	The final, corrected potency of the standard.
Documentation	Detailed CoA with spectra	Basic CoA, no spectra	Detailed CoA with spectra	Comprehensive documentation preferred	Provides transparency and confidence in the material.

Based on this data, Supplier C provides the highest quality material. It exhibits the highest purity and assay, with minimal impurities and excellent documentation. Supplier A is also a viable option, though slightly less pure. Supplier B 's material would not be suitable for use as a reference standard due to its lower purity, higher water and solvent content, and a significant unknown impurity.

Alternative Approaches and Considerations

• Quantitative NMR (qNMR): For assay determination, qNMR can be a powerful alternative to the mass balance approach. It involves integrating the signal of the analyte against a certified internal standard of known concentration. This method is highly accurate and can be faster than performing all the tests for mass balance.

• Differential Scanning Calorimetry (DSC): DSC can be used as an orthogonal technique for purity assessment, particularly for highly pure, crystalline solids. It determines purity based on the melting point depression caused by impurities.

Finalizing the In-House Reference Standard

Once a batch (e.g., from Supplier C) has been thoroughly characterized and deemed suitable:

• Documentation: A comprehensive report should be compiled containing all the raw data, spectra, chromatograms, and calculations.

• Assignment: The batch should be assigned a unique in-house reference standard number.

• Storage: Store the material under controlled conditions (e.g., desiccated, protected from light, at a specified temperature) to ensure its stability.

By following this rigorous, evidence-based approach, research organizations can establish reliable and trustworthy in-house reference standards for non-compendial materials like 4-(4-Bromo-2-chlorophenyl)morpholine, thereby ensuring the integrity and validity of their scientific findings.

References

• International Council for Harmonisation (ICH). Q2(R1) Validation of Analytical Procedures: Text and Methodology.[Link]

• United States Pharmacopeia (USP). General Chapter <1225> Validation of Compendial Procedures.[Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). The European Pharmacopoeia (Ph. Eur.).[Link]

Cross-validation of analytical methods for 4-(4-Bromo-2-chlorophenyl)morpholine

Beginning Data Collection

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A Comparative Analysis of Synthesis Routes for 4-(4-Bromo-2-chlorophenyl)morpholine: A Guide for Researchers

Introduction

4-(4-Bromo-2-chlorophenyl)morpholine is a crucial building block in the synthesis of various pharmacologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The efficiency, scalability, and cost-effectiveness of its synthesis are therefore of paramount importance to researchers and professionals in drug development. This guide provides a comparative analysis of the most common synthetic routes to this valuable intermediate, offering insights into the underlying chemical principles, experimental considerations, and a critical evaluation of their respective advantages and disadvantages.

Key Synthesis Strategies: A Comparative Overview

The primary approaches to synthesizing 4-(4-bromo-2-chlorophenyl)morpholine involve the formation of the C-N bond between the morpholine ring and the 1-bromo-3-chloro-4-fluorobenzene precursor. The two most prevalent methods are Nucleophilic Aromatic Substitution (SNAr) and the Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr)

This classical approach is a widely employed method for the synthesis of aryl amines. The reaction proceeds through the addition of a nucleophile (morpholine) to the electron-deficient aromatic ring, followed by the elimination of a leaving group (fluorine).

Mechanism: The presence of electron-withdrawing groups (in this case, bromine and chlorine) on the aromatic ring is crucial for activating the ring towards nucleophilic attack. The reaction typically requires elevated temperatures and a suitable base to facilitate the deprotonation of morpholine and neutralize the hydrofluoric acid byproduct.

Experimental Protocol:

• To a solution of 1-bromo-3-chloro-4-fluorobenzene (1.0 eq) in a high-boiling point aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), add morpholine (1.2-1.5 eq) and a base like potassium carbonate (K2CO3) or triethylamine (Et3N) (2.0-3.0 eq).

• Heat the reaction mixture to 120-150 °C and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to afford 4-(4-bromo-2-chlorophenyl)morpholine.

Workflow for Nucleophilic Aromatic Substitution (SNAr):

Caption: SNAr synthesis workflow for 4-(4-bromo-2-chlorophenyl)morpholine.

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction has emerged as a powerful and versatile alternative to traditional SNAr methods. It allows for the formation of C-N bonds under milder conditions and often with higher yields and selectivity.

Mechanism: The catalytic cycle of the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a palladium(0) complex, followed by the coordination of the amine, deprotonation by a base, and finally, reductive elimination to yield the desired arylamine and regenerate the palladium(0) catalyst. The choice of ligand for the palladium catalyst is critical for the success of the reaction.

Experimental Protocol:

• In a reaction vessel, combine 1-bromo-3-chloro-4-fluorobenzene (1.0 eq), morpholine (1.1-1.3 eq), a palladium catalyst (e.g., Pd2(dba)3 or Pd(OAc)2, 1-5 mol%), a suitable phosphine ligand (e.g., Xantphos, BINAP, or DavePhos, 2-10 mol%), and a strong base (e.g., sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs2CO3), 1.5-2.5 eq).

• Add a dry, aprotic solvent such as toluene or dioxane.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Heat the mixture to 80-110 °C and monitor the reaction by TLC or HPLC.

• After completion, cool the reaction to room temperature and filter it through a pad of Celite to remove the catalyst.

• Concentrate the filtrate and perform an aqueous workup followed by extraction with an organic solvent.

• Purify the crude product by column chromatography.

Workflow for Buchwald-Hartwig Amination:

Benchmarking 4-(4-Bromo-2-chlorophenyl)morpholine against other morpholines

Initiating Data Collection

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Developing Comparison Guide

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In silico modeling of 4-(4-Bromo-2-chlorophenyl)morpholine interactions

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Deepening Research & Structuring

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A Comparative Guide to the Determination of Absolute Configuration: The Case of 4-(4-Bromo-2-chlorophenyl)morpholine via X-ray Crystallography

In the landscape of drug discovery and development, the precise three-dimensional arrangement of atoms within a chiral molecule, its absolute configuration, is of paramount importance. A molecule and its non-superimposable mirror image, or enantiomer, can elicit vastly different physiological responses. One enantiomer may be a potent therapeutic agent, while the other could be inactive or, in the most critical cases, toxic. The thalidomide tragedy of the mid-20th century serves as a stark reminder of this principle. Therefore, the unambiguous assignment of absolute configuration is a non-negotiable step in the development of new chemical entities.

This guide provides an in-depth technical comparison of X-ray crystallography with other common techniques for determining absolute configuration, using the chiral molecule 4-(4-Bromo-2-chlorophenyl)morpholine as a case study. We will delve into the theoretical underpinnings, practical experimental workflows, and data interpretation, offering researchers, scientists, and drug development professionals a comprehensive understanding of why X-ray crystallography, particularly in the presence of heavy atoms, remains the gold standard for this critical analytical challenge.

The Challenge of Chirality: A Comparative Overview of Analytical Techniques

While several methods exist for determining absolute configuration, they vary significantly in their applicability, reliability, and the information they provide.

Technique	Principle	Advantages	Limitations
X-ray Crystallography	Anomalous dispersion of X-rays by electrons, particularly those of heavy atoms.	Provides a direct and unambiguous determination of the 3D atomic arrangement in the solid state.	Requires a single, well-ordered crystal of sufficient size and quality.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by a chiral molecule.	Applicable to molecules in solution, amorphous solids, and neat liquids.	Requires computationally intensive quantum chemical calculations to correlate the experimental spectrum with a specific enantiomer. The reliability of the assignment is dependent on the accuracy of the theoretical model.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral derivatizing agents or chiral solvating agents to induce chemical shift differences between enantiomers.	Applicable to molecules in solution. Can be used for determining enantiomeric excess.	An indirect method that relies on the availability of a suitable chiral auxiliary and may not be universally applicable. The synthesis of the derivative can sometimes be challenging.

As the table illustrates, while techniques like VCD and NMR provide valuable information, particularly for molecules in solution, X-ray crystallography offers a direct and definitive answer to the question of absolute configuration, provided a suitable crystal can be obtained.

The Power of Anomalous Dispersion in X-ray Crystallography

The ability of X-ray crystallography to determine absolute configuration hinges on a phenomenon known as anomalous dispersion. When an X-ray photon's energy is close to the absorption edge of an atom, the scattering of that X-ray is altered in both phase and amplitude. This effect is particularly pronounced for heavier atoms, such as the bromine and chlorine atoms present in our target molecule, 4-(4-Bromo-2-chlorophenyl)morpholine.

In a centrosymmetric crystal, the diffraction pattern is also centrosymmetric, a principle known as Friedel's Law. However, in a chiral crystal, which lacks a center of inversion, the anomalous scattering from a heavy atom breaks this symmetry. This leads to measurable differences in the intensities of diffraction spots with indices (h,k,l) and (-h,-k,-l), which are known as Bijvoet pairs. The careful measurement and analysis of these intensity differences allow for the unambiguous assignment of the absolute configuration of the molecule in the crystal.

Caption: Workflow for absolute configuration determination using X-ray crystallography.

Experimental Protocol: From Powder to Structure

The following protocol outlines the key steps for determining the absolute configuration of 4-(4-Bromo-2-chlorophenyl)morpholine using single-crystal X-ray diffraction.

1. Crystallization:

• Objective: To grow single crystals of sufficient size and quality for X-ray diffraction analysis.

• Method: Slow evaporation is a common and effective technique for small organic molecules.

  • Dissolve a small amount of 4-(4-Bromo-2-chlorophenyl)morpholine in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture of solvents) to create a saturated or near-saturated solution.

  • Loosely cover the vial to allow for slow evaporation of the solvent over several days to weeks at room temperature.

  • Monitor the vial for the formation of well-defined single crystals.

2. Data Collection:

• Objective: To collect a complete set of high-quality diffraction data.

• Instrumentation: A modern single-crystal X-ray diffractometer equipped with a copper or molybdenum X-ray source and a sensitive detector (e.g., a CCD or CMOS detector) is required.

• Procedure:

  • Select a suitable single crystal and mount it on the diffractometer.

  • Cool the crystal to a low temperature (typically 100 K) to minimize thermal vibrations and improve data quality.

  • Perform an initial unit cell determination and screen the crystal for diffraction quality.

  • Collect a full sphere of diffraction data, ensuring high redundancy and coverage. The use of copper radiation is often advantageous for maximizing the anomalous signal from bromine.

3. Structure Solution and Refinement:

• Objective: To solve the crystal structure and refine the atomic positions and other parameters to obtain a final, accurate model.

• Software: Standard crystallographic software packages such as SHELX, Olex2, or CRYSTALS are used for this process.

• Workflow:

  • Structure Solution: The positions of the heavy atoms (bromine and chlorine) are typically located first using direct methods or Patterson methods. The remaining non-hydrogen atoms are then found in the difference electron density map.

  • Structure Refinement: The atomic coordinates, displacement parameters, and other model parameters are refined against the experimental diffraction data using a least-squares minimization procedure.

  • Absolute Configuration Determination: The absolute configuration is determined by refining the Flack parameter. A Flack parameter close to 0 indicates that the correct absolute configuration has been assigned, while a value close to 1 suggests that the inverted structure is correct. A value near 0.5 indicates a racemic crystal or poor data quality.

Interpreting the Results: The Decisive Role of the Flack Parameter

The Flack parameter, x, is a critical output of the crystallographic refinement process for non-centrosymmetric structures. It is a measure of the relative contributions of the two enantiomers to the diffraction pattern. For a crystal composed of a single enantiomer, the expected value of the Flack parameter is 0 for the correct absolute configuration and 1 for the inverted configuration.

Hypothetical Crystallographic Data for 4-(4-Bromo-2-chlorophenyl)morpholine:

Parameter	Value	Significance
Crystal System	Orthorhombic	Describes the symmetry of the crystal lattice.
Space Group	P2₁2₁2₁	A common chiral space group.
a, b, c (Å)	10.123, 12.456, 15.789	Unit cell dimensions.
α, β, γ (°)	90, 90, 90	Unit cell angles.
R-factor	0.035	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A low value indicates a good fit.
Flack Parameter (x)	0.02(3)	A value close to zero provides strong evidence for the assigned absolute configuration.

In this hypothetical example, the Flack parameter of 0.02(3) (where the number in parentheses represents the standard uncertainty) is very close to zero, providing high confidence in the assignment of the absolute configuration.

Caption: Interpretation of the Flack parameter for absolute configuration determination.

Conclusion: The Unambiguous Answer from X-ray Crystallography

For chiral molecules containing heavy atoms, such as 4-(4-Bromo-2-chlorophenyl)morpholine, single-crystal X-ray crystallography stands as the most robust and reliable method for the determination of absolute configuration. The pronounced anomalous dispersion effects from the bromine and chlorine atoms lead to significant differences in the intensities of Bijvoet pairs, allowing for the precise and confident calculation of the Flack parameter. While complementary techniques like VCD and NMR offer valuable insights, particularly for solution-state conformation, the direct visualization of the molecular structure in the solid state provided by X-ray crystallography delivers an unambiguous and authoritative assignment of absolute configuration. This level of certainty is indispensable for advancing drug candidates through the development pipeline and ensuring patient safety.

References

• Bijvoet, J.M., Peerdeman, A.F., & van Bommel, A.J. (1951). Determination of the Absolute Configuration of Optically Active Compounds by Means of X-Rays. Nature, 168, 271-272. [Link]

• Flack, H. D., & Bernardinelli, G. (2008). Absolute structure and absolute configuration. Acta Crystallographica Section A: Foundations of Crystallography, 64(2), 267-277. [Link]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A: Crystal Physics, Diffraction, Theoretical and General Crystallography, 39(6), 876-881. [Link]

Elemental analysis of 4-(4-Bromo-2-chlorophenyl)morpholine

Initiating Data Acquisition

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Refining the Analytical Approach

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Structuring the Comparison Guide

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A Researcher's Guide to the Certificate of Analysis: A Comparative Case Study of 4-(4-Bromo-2-chlorophenyl)morpholine

In the pursuit of novel therapeutics and reproducible scientific outcomes, the starting materials we choose are the foundation upon which our success is built. A seemingly simple vial of a chemical intermediate, such as 4-(4-Bromo-2-chlorophenyl)morpholine, holds the potential for breakthrough or the frustration of failed experiments. The key to unlocking this potential lies not just in the compound itself, but in a critical, often overlooked document: the Certificate of Analysis (CoA).

This guide is designed for researchers, scientists, and drug development professionals who understand that purity is not just a percentage, but a predictor of success. We will move beyond a superficial reading of a CoA to a deep, comparative analysis. Using 4-(4-Bromo-2-chlorophenyl)morpholine as our case study, we will deconstruct its quality attributes, compare them against potential alternatives, and establish a framework for making informed decisions that enhance experimental integrity.

The Anatomy of a Certificate of Analysis: More Than Just a Pass/Fail

A CoA is a batch-specific legal document that confirms a product meets a predetermined set of specifications. It is the manufacturer's guarantee of quality, and your first line of defense against experimental variability. Let's dissect a typical CoA for 4-(4-Bromo-2-chlorophenyl)morpholine to understand the story it tells.

Table 1: Representative Certificate of Analysis for 4-(4-Bromo-2-chlorophenyl)morpholine

Parameter	Specification	Result	Method
Appearance	White to Off-White Powder	Conforms	Visual Inspection
Identification (¹H NMR)	Conforms to Structure	Conforms	¹H NMR Spectroscopy
Purity (HPLC)	≥ 98.0%	99.2%	High-Performance Liquid Chromatography
Mass Spectrum (LC-MS)	Conforms to Molecular Weight	Conforms	Liquid Chromatography-Mass Spectrometry
Melting Point	105 - 110 °C	107.8 °C	Capillary Method
Residual Solvents (GC)	≤ 0.5% Total Solvents	0.15% (DCM)	Gas Chromatography
Water Content (Karl Fischer)	≤ 0.5%	0.08%	Karl Fischer Titration

Causality Behind the Tests:

• Purity (HPLC): High-Performance Liquid Chromatography (HPLC) is the workhorse for purity assessment. It separates the main compound from any impurities. A result of 99.2% tells us not only that the material is high-purity, but also that 0.8% of the material consists of other components. The critical question then becomes: what are those impurities? Are they unreacted starting materials, byproducts, or degradation products? A good supplier may provide information on the impurity profile.

• Identification (¹H NMR): While HPLC confirms purity, Nuclear Magnetic Resonance (NMR) spectroscopy confirms identity. It provides a unique fingerprint of the molecule's structure, ensuring you have the correct compound.

• Residual Solvents (GC): Solvents used in the final crystallization step can become trapped in the solid material. Gas Chromatography (GC) is used to detect these. Residual solvents can be problematic; for example, a reactive solvent like dichloromethane (DCM) could interfere with sensitive downstream reactions.

• Water Content: The Karl Fischer titration method is specific for water and is crucial for reactions that are sensitive to moisture, such as organometallic coupling reactions.

The Comparative Framework: Evaluating Alternatives

Let's consider a common alternative, 4-(4-Bromophenyl)morpholine . This compound lacks the chloro-substituent and may be a viable, often less expensive, alternative for certain applications where that position is not critical for the final molecular design.

How do we compare them? We look at their typical CoAs side-by-side.

Table 2: Comparative Quality Attributes

Parameter	4-(4-Bromo-2-chlorophenyl)morpholine (Typical)	4-(4-Bromophenyl)morpholine (Typical)	Key Considerations for a Researcher
Purity (HPLC)	≥ 98.0%	≥ 98.0%	Are the impurity profiles similar? An unknown impurity in one could be a known, benign impurity in the other.
Key Impurities	Potential for regioisomers (e.g., 4-bromo-3-chloro)	Potential for dibrominated species	The nature of the impurity is critical. A regioisomer might have similar reactivity, leading to a difficult-to-separate mixture in your product.
Melting Point	105 - 110 °C	120 - 125 °C	A sharp melting point range is an indicator of high purity. A broad range suggests the presence of impurities.
Cost	Higher	Lower	The cost savings of the alternative must be weighed against the potential risks of introducing different impurities into your reaction scheme.

This comparative analysis highlights that while both compounds may meet a "≥ 98.0% purity" specification, the nature of the remaining percentage can be vastly different. The presence of the chloro- group in our primary compound introduces the possibility of isomeric impurities that are absent in the alternative.

Experimental Protocols: Validating Quality in Your Lab

Trust, but verify. A CoA is a snapshot of the material when it left the manufacturer. It's good practice to perform a simple, in-house verification.

Protocol: Rapid Purity Verification by HPLC-MS

• Standard Preparation: Accurately weigh and dissolve ~1 mg of the compound in 1 mL of a suitable solvent (e.g., Acetonitrile/Water 50:50).

• Sample Preparation: Prepare your received sample in the same manner.

• LC Method:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• MS Detection: Use an Electrospray Ionization (ESI) source in positive mode. Scan for the expected mass-to-charge ratio (m/z) of the protonated molecule.

• Analysis: Compare the retention time and the mass spectrum of your sample to the standard or the supplier's data. The purity can be estimated by the relative area of the main peak.

This self-validating system ensures that the material in your hands matches the CoA and has not degraded during shipping or storage.

Visualizing the Workflow: A Decision-Making Process

A systematic approach to CoA evaluation is crucial. The following diagram illustrates a logical workflow for a researcher upon receiving a new chemical.

Caption: A decision workflow for evaluating a Certificate of Analysis.

This structured process transforms the CoA from a static document into an active tool for risk management and quality control in the laboratory. By implementing this level of scrutiny, researchers can significantly reduce the risk of failed experiments, improve data reproducibility, and accelerate the path to discovery.

References

• U.S. Food & Drug Administration (FDA). Guidance for Industry: Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. Provides a comprehensive framework for the quality control and documentation required for pharmaceutical components. [Link]

• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). Details the thresholds and reporting requirements for impurities in new drug substances, which informs the specifications on a CoA. [Link]

• Journal of Chromatography A. An academic journal providing peer-reviewed research on chromatographic techniques, which are foundational to the purity analysis presented on a CoA. [Link]

Comparing the reactivity of bromo vs chloro substituents in 4-(phenyl)morpholine

Initiating Research on Reactivity

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Refining Data Search Parameters

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Efficacy comparison of 4-(4-Bromo-2-chlorophenyl)morpholine-based inhibitors

Initiating Research on Inhibitors

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Planning the Comparison Guide

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Uncovering the Details

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Analyzing Patent Leads

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Expanding the Scope

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Defining Next Steps

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Defining Guide's Focus

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Developing Detailed Structure

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Defining Guide's Scope

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